Cas no 31720-89-5 (5-Acetoxyindole)
5-Acetoxyindole structure
Product Name:5-Acetoxyindole
CAS No:31720-89-5
MF:C13H13NO4
MW:247.246623754501
CID:304262
PubChem ID:11379620
Update Time:2025-04-19
5-Acetoxyindole Chemical and Physical Properties
Names and Identifiers
-
- 5-Acetoxyindole
- 1H-Indole-2-carboxylicacid, 5-(acetyloxy)-, ethyl ester
- 5-ACETOXYINDOLE-2-CARBOXYLIC ACID ETHYL ESTER
- ethyl 5-acetyloxy-1H-indole-2-carboxylate
- Ethyl 5-acetyloxyindole-2-carboxylate
- Ethyl5-Acetoxyindole-2-carboxylate
- 5-acetoxy-2-carbethoxyindole
- 5-Acetoxy-2-ethoxycarbonylindol
- 5-acetoxy-indole-2-carboxylic acid ethyl ester
- ETHYL 5-ACETOXYINDOLE-2-CARBOXYLATE
- Ethyl 5-acetoxy-1H-indole-2-carboxylate
- SCHEMBL5680973
- ethyl 5-acetoxyindole-2 carboxylate
- ZWHLFJOLMBDDER-UHFFFAOYSA-N
- FT-0626118
- Ethyl5-acetoxy-1H-indole-2-carboxylate
- 31720-89-5
- DTXSID50464097
- ethyl 5-(acetyloxy)-1H-indole-2-carboxylate
- AKOS027382736
- A-0310
-
- Inchi： 1S/C13H13NO4/c1-3-17-13(16)12-7-9-6-10(18-8(2)15)4-5-11(9)14-12/h4-7,14H,3H2,1-2H3
- InChI Key： ZWHLFJOLMBDDER-UHFFFAOYSA-N
- SMILES： O(CC)C(C1=CC2C=C(C=CC=2N1)OC(C)=O)=O
Computed Properties
- Exact Mass: 175.06300
- Monoisotopic Mass: 247.08445790g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 331
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 5
- XLogP3: nothing
- Topological Polar Surface Area: 68.4Ų
Experimental Properties
- Color/Form: Not determined
- Density: 1.275
- Boiling Point: 415.8 °C at 760 mmHg
- Flash Point: 205.2 °C
- Refractive Index: 1.599
- PSA: 42.09000
- LogP: 2.09320
- Solubility: Not determined
5-Acetoxyindole Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Acetoxyindole Related Literature
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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